Cas no 1396686-72-8 (4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one)

• Product Name: 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one
• CAS No: 1396686-72-8
• MF: C₁₃H₁₅N₅O₃
• MW: 289.289901971817
• CID: 6366038
• PubChem ID: 71785205
• Update Time: 2025-05-24

4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one
• 4-(1-(pyrazine-2-carbonyl)azetidine-3-carbonyl)piperazin-2-one
• F6125-0187
• 1396686-72-8
• 4-[1-(pyrazine-2-carbonyl)azetidine-3-carbonyl]piperazin-2-one
• AKOS024532756
• VU0532575-1

• Inchi： 1S/C13H15N5O3/c19-11-8-17(4-3-16-11)12(20)9-6-18(7-9)13(21)10-5-14-1-2-15-10/h1-2,5,9H,3-4,6-8H2,(H,16,19)
• InChI Key： ZEXILJAJCCAYLG-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2C=NC=CN=2)=O)C1)N1CC(NCC1)=O

Computed Properties

• Exact Mass: 289.11748936g/mol
• Monoisotopic Mass: 289.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 95.5Ų

Additional information on 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one

4-1-(Pyrazine-2-Carbonyl)Azetidine-3-Carbonylpiperazin-2-One: A Comprehensive Overview

The compound with CAS No. 1396686-72-8, known as 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both azetidine and piperazine moieties, making it a unique subject for research and development. The integration of these structural elements not only enhances its chemical stability but also contributes to its potential applications in drug design and synthesis.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The pyrazine-2-carbonyl group in this compound plays a pivotal role in its pharmacokinetic properties, influencing both its solubility and bioavailability. Researchers have also explored the impact of the azetidine ring on the compound's stereochemistry, which is crucial for understanding its interaction with biological targets. The piperazin-2-one moiety further adds complexity to the molecule, potentially enhancing its ability to bind to specific receptors or enzymes.

The synthesis of 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the pyrazine derivative via coupling reactions. These methods ensure high purity and structural integrity, which are essential for downstream applications in pharmaceutical research.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of key cellular pathways. Its ability to inhibit specific enzymes or receptors makes it a candidate for therapeutic interventions in various disease states, including neurodegenerative disorders and cancer. Recent findings suggest that the compound's unique structure allows for selective binding to target proteins, minimizing off-target effects and improving therapeutic efficacy.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and confirm the presence of critical functional groups necessary for its biological activity. Additionally, computational modeling has been employed to predict the compound's behavior in different physiological environments, further aiding in its development as a potential drug candidate.

The application of 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one extends beyond pharmacology into materials science, where its structural properties may contribute to the development of novel materials with unique physical characteristics. Its ability to form stable complexes with metal ions has opened avenues for research in coordination chemistry and catalysis.

In conclusion, 4-1-(pyrazine-2-carbonyl)azetidine-3-carbonylpiperazin-2-one represents a significant advancement in chemical synthesis and drug discovery. Its intricate structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.